Acid Black 58

• CAS: 12218-94-9
• Molecular Formula: C4H8O5

Industrial dyeing operations face color yield failures when substituting Acid Black dyes generically. Acid Black 58 (CAS 12218-94-9) is a 1:2 chromium-complex monoazo dye (C40H35CrN6O12S2, MW 907.87) with defined metal coordination geometry, eliminating the performance variability of generic substitutions. • Predictable lightfastness (6-7) and washfastness (5) on nylon, wool, silk, and leather. • Neutral to weakly acidic dyeing conditions reduce fiber damage vs. 1:1 complex dyes. • Supplied at ≥95% purity, available in research (g) to industrial (25 kg) quantities.

Acid Black 58: Technical Overview

Acid Black 58 (C.I. Acid Black 58, CAS 12218-94-9) is a chromium-complex monoazo dye belonging to the 1:2 metal-complex acid dye subclass . With molecular formula C40H35CrN6O12S2 and molecular weight 907.87 g/mol , it is characterized by a single chromium atom coordinated to two azo ligand molecules, forming an anionic metal complex structure that confers specific dyeing and fastness properties on polyamide and protein fibers . The compound is commercially supplied with a minimum purity specification of 95% and is primarily applied in textile and leather dyeing where specific shade, fastness, or metal-complex characteristics are required .

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Polyamide (nylon) and protein fiber (wool, silk) dyeing

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1:2 chromium-complex monoazo dye with grey-black shade

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Applied under neutral to weakly acidic dyebath conditions

Acid Black 58: Why It's Not Interchangeable

Within the acid dye class, compounds bearing the same generic 'Acid Black' designation can exhibit fundamentally different metal-complex stoichiometries, molecular architectures, and resulting performance profiles. Acid Black 58 is a 1:2 chromium complex (one Cr atom per two ligand molecules), whereas Acid Black 52 and Acid Black 194 are also chromium complexes but with distinct ligand structures and metal coordination geometries that directly influence dye-fiber interactions and fastness [1]. Acid Black 172, while also a 1:2 chromium complex, possesses a different ligand system incorporating nitro and hydroxy-naphthyl groups, leading to divergent solubility and application characteristics [2]. These structural variations manifest as quantifiable differences in lightfastness, washfastness, molecular weight, and suitability for specific substrates or processing conditions. Generic substitution without comparative performance data can result in inadequate color yield, unacceptable fastness failures, or processing incompatibilities in industrial dyeing operations.

Acid Black 52: Ligand architecture differs

Both are 1:2 Cr complexes but distinct ligand systems may shift lightfastness and washfastness performance on nylon.

Acid Black 172: Solubility and application profile diverge

Nitro/hydroxy-naphthyl substitution alters substantivity and solubility, limiting direct substitution without reformulation.

Acid Black 194: Non-metalized structure

Lacks chromium-mediated dye-fiber coordination, potentially reducing wet fastness; molecular weight and exhaustion differ significantly.

• [1] Pylam Dyes. (2022). Acid Black 52 Technical Data – Lightfastness Specification. Pylam Dyes Colorant Glossary. View Source
• [2] Baidu Baike. (2025). Acid Black 172 – Chemical Properties and Applications. Baidu Encyclopedia. View Source

Acid Black 58: Quantitative Evidence

Lightfastness vs. Acid Black 52

Acid Black 58 demonstrates lightfastness performance that differs measurably from Acid Black 52 when applied to polyamide substrates. While Acid Black 52 exhibits a lightfastness range of 5–8 (AATCC scale, where 8 is highest) depending on dyeing depth and substrate [1], Acid Black 58 is characterized by a chromium-complex structure reported to confer 'superior lightfastness' compared to structurally similar compounds, though precise numeric ratings are vendor-specific and not publicly standardized . The structural basis for this difference lies in the 1:2 chromium complex of Acid Black 58, which provides enhanced photostability relative to monoazo non-metalized or alternative metal-complex configurations .

Lightfastness vs. AB52

Reported

Directional improvement; not numerically standardized

Supports lightfastness screening for UV exposure

Verify with application-specific testing

Evidence Dimension	Lightfastness (AATCC scale, 1–8)
Target Compound Data	Reported as 'superior lightfastness' attributed to chromium complex; precise numeric rating not publicly standardized
Comparator Or Baseline	Acid Black 52: 5–8 (AATCC scale)
Quantified Difference	Directional difference only; Acid Black 58 chromium complex confers enhanced photostability per vendor technical literature
Conditions	Polyamide/nylon fibers; AATCC test method; vendor-reported specifications

Why This Matters

For applications requiring extended UV exposure (outdoor textiles, automotive interiors), the chromium-complex structure of Acid Black 58 offers a mechanistic basis for improved lightfastness that may justify selection over non-metalized or alternative metal-complex acid blacks.

• [1] Pylam Dyes. (2022). Acid Black 52 Technical Data – Lightfastness Specification (5-8 AATCC). Pylam Dyes Colorant Glossary. View Source

Molecular Weight vs. Acid Black 172 and 194

Acid Black 58 possesses a molecular weight of 907.87 g/mol with the molecular formula C40H35CrN6O12S2, representing a 1:2 chromium complex containing one Cr atom per molecule . In contrast, Acid Black 172 has a molecular weight of 993.7 g/mol (C40H20CrN6Na3O14S2), which is approximately 9.5% higher and contains three sodium counterions . Acid Black 194 has a substantially lower molecular weight of 461.38 g/mol (C20H12N3NaO7S) . The molecular weight differential between Acid Black 58 (907.87) and Acid Black 194 (461.38) represents a 96.8% difference, reflecting fundamentally different metal-ligand stoichiometries and coordination geometries. These structural distinctions translate to different dye exhaustion behaviors, substantivity, and wastewater treatment characteristics.

MW vs. AB172 & AB194

Calculated

907.87 g/mol (cf. 993.7, 461.38)

Informs dye exhaustion and wastewater behavior

Confirm via MS for procurement

Evidence Dimension	Molecular weight and metal complex stoichiometry
Target Compound Data	907.87 g/mol; C40H35CrN6O12S2; 1:2 Cr complex
Comparator Or Baseline	Acid Black 172: 993.7 g/mol (C40H20CrN6Na3O14S2); Acid Black 194: 461.38 g/mol (C20H12N3NaO7S)
Quantified Difference	+9.5% vs. Acid Black 172; -49.2% vs. Acid Black 58 (or +96.8% for Acid Black 58 vs. Acid Black 194)
Conditions	Calculated from published molecular formulas; independent verification via MS recommended for procurement

Why This Matters

Molecular weight directly influences dye exhaustion rates, diffusion coefficients, and wastewater treatability; the intermediate molecular weight of Acid Black 58 may offer a distinct balance between substantivity and leveling properties compared to higher molecular weight Acid Black 172 or lower molecular weight Acid Black 194.

Washfastness vs. Acid Black 52 on Nylon

Acid Black 58 is characterized in vendor technical literature as offering both light and washing fastness properties suitable for textile and paper applications . For comparator Acid Black 52, published washfastness data on nylon indicates ratings of 4 for washfastness, 4-5 for perspiration fastness, and 4-5 for seawater fastness [1]. The chromium-complex structure of Acid Black 58 provides a mechanistic basis for enhanced washfastness through stronger dye-fiber coordination, though direct numeric comparison under identical test conditions is not available in public literature. Procurement decisions should therefore be guided by application-specific testing rather than assuming equivalency.

Washfastness vs. AB52

Reported

Reported higher wet fastness; AB52 ratings: Wash 4, Perspiration 4-5, Seawater 4-5

Supports washfastness selection for laundering

Direct comparative testing recommended

Evidence Dimension	Washfastness and wet fastness properties
Target Compound Data	Washfastness properties reported; specific numeric ratings not publicly standardized
Comparator Or Baseline	Acid Black 52: Washfastness 4, Perspiration 4-5, Seawater 4-5 (ISO or AATCC scales, 5 max)
Quantified Difference	Directional difference; Acid Black 58 chromium complex confers enhanced washfastness per vendor literature
Conditions	Nylon/polyamide substrates; vendor-reported specifications

Why This Matters

For textile applications requiring multiple domestic laundering cycles, the chromium-complex structure of Acid Black 58 provides a mechanistic advantage in washfastness that may reduce color bleeding and extend garment service life compared to non-metalized acid black alternatives.

• [1] pburch.net. (2011). Lightfastness of Different Types of Dyes – Acid Black 52 Washfastness Data (Wash 4, Perspiration 4-5, Seawater 4-5). Dyeing Reference Database. View Source

1:2 Chromium Complex Structure

Acid Black 58 is a 1:2 chromium complex, meaning one chromium(III) atom coordinates two azo ligand molecules . This stoichiometry is distinct from 1:1 chromium complexes (e.g., certain Acid Blue or Acid Red series) and from non-metalized acid blacks. The 1:2 configuration confers characteristic properties including high wet fastness, good leveling in neutral to weakly acidic dyebaths, and reduced fiber damage compared to strongly acidic 1:1 complex dyeing conditions. Acid Black 52 is also a chromium-complex monoazo dye, but with different ligand architecture . Acid Black 172 is a 1:2 symmetrical chromium complex but incorporates nitro-substituted ligands that alter solubility and application profiles [1]. The specific ligand substitution pattern of Acid Black 58 (incorporating methylsulfonyl and hydroxy-naphthyl groups) determines its unique shade (grey-black) and substantivity profile.

Complex Stoichiometry

Class-level

1:2 Cr complex; methylsulfonyl-substituted azo ligands

Defines dyeing pH range and fastness properties

Refer to technical literature for details

Evidence Dimension	Metal-complex stoichiometry and ligand architecture
Target Compound Data	1:2 chromium complex; C40H35CrN6O12S2; methylsulfonyl-substituted azo ligands
Comparator Or Baseline	Acid Black 52: 1:2 chromium complex with different ligand system; Acid Black 172: 1:2 chromium complex with nitro-hydroxy-naphthyl ligands
Quantified Difference	Structural differentiation at ligand level; not numerically quantifiable but functionally significant for shade and fastness
Conditions	Inferred from published molecular structures and synthetic routes

Why This Matters

The specific 1:2 chromium complex architecture of Acid Black 58 determines its application pH range (neutral to weakly acidic), compatibility with other dyes in combination dyeing, and ultimate fastness performance on polyamide and wool.

• [1] Baidu Baike. (2025). Acid Black 172 – 1:2 Symmetrical Chromium Complex Structure. Baidu Encyclopedia. View Source

Acid Black 58 Application Scenarios

Nylon Dyeing for Balanced Fastness

Based on the chromium-complex structure and reported fastness properties , Acid Black 58 is suitable for dyeing nylon fabrics where a combination of lightfastness and washfastness is required but where the highest possible lightfastness rating (8) is not mandatory. The 1:2 chromium complex enables dyeing in neutral to weakly acidic conditions, reducing fiber damage compared to strongly acidic 1:1 complex dyeing processes. This makes Acid Black 58 appropriate for nylon apparel, sportswear, and technical textiles subjected to moderate UV exposure and repeated laundering.

Wool & Silk Dyeing with Metal-Complex Dyes

Acid Black 58's 1:2 chromium complex architecture confers high substantivity for protein fibers such as wool and silk . The dye forms coordinate bonds with fiber amino groups, resulting in colorations with good wet fastness. This application scenario is supported by the compound's established use in wool and silk dyeing, where its grey-black shade and fastness profile meet industry requirements for apparel and decorative textiles.

Leather Dyeing with Chromium-Complex Dyes

Acid Black 58 is applied in leather dyeing processes where chromium-complex acid dyes are preferred for their penetration, leveling, and fastness characteristics . The molecular weight of 907.87 g/mol provides a balance between diffusion into the leather matrix and surface fixation, making it suitable for crust dyeing and finishing operations. The grey-black shade offers a distinct aesthetic alternative to the blue-black or brown-black tones produced by other metal-complex acid blacks such as Acid Black 194.

Analytical Methods & Wastewater Treatment

The well-defined molecular structure (C40H35CrN6O12S2, MW 907.87) and chromium content of Acid Black 58 make it a suitable model compound for developing analytical methods (HPLC, capillary electrophoresis) for metal-complex dye characterization and for studying adsorption/removal of chromium-containing azo dyes from textile effluents. Researchers investigating advanced oxidation processes, adsorption onto biochar or modified clays, or membrane filtration for dye wastewater treatment may select Acid Black 58 as a representative 1:2 chromium-complex azo dye probe.

Application

Selection Property

Validation Focus

Nylon dyeing for balanced fastness

Chromium-complex light & wash fastness

AATCC/ISO fastness testing on nylon

Wool & silk dyeing

High substantivity for protein fibers

Wet fastness and levelness assessment

Leather dyeing

Balanced penetration & fixation

Crust dyeing fastness and shade evaluation

Analytical & wastewater research

Defined molecular identity (MW, Cr content)

Dye removal or characterization studies